Cas no 190774-56-2 (2-isothiocyanato-1-methoxy-4-methylbenzene)

2-isothiocyanato-1-methoxy-4-methylbenzene structure
190774-56-2 structure
Product Name:2-isothiocyanato-1-methoxy-4-methylbenzene
CAS No:190774-56-2
MF:C9H9NOS
MW:179.238860845566
MDL:MFCD00041083
CID:92259
PubChem ID:24871070
Update Time:2025-04-18

2-isothiocyanato-1-methoxy-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2-METHOXY-5-METHYLPHENYL ISOTHIOCYANATE
    • 2-Isothiocyanato-1-methoxy-4-methylbenzene
    • Benzene, 2-isothiocyanato-1-methoxy-4-methyl- (9CI)
    • 2-Methoxy-5-methylphenyl isothiocyate, 99%
    • 2-Methoxy-5-methylphenyl isothiocyanate,97%
    • 2-Methoxy-5-Methylphenyl isothiocyanate, 97% 5GR
    • SY062115
    • 2-Methoxy-5-methylphenyl isothiocyanate, 98%
    • SCHEMBL1020510
    • DTXSID40345068
    • FS-4176
    • 190774-56-2
    • 2-Isothiocyanato-1-methoxy-4-methylbenzene #
    • FT-0612805
    • J-802090
    • Benzene,2-isothiocyanato-1-methoxy-4-methyl-
    • 2-Methoxy-5-methylphenyl isothiocyanate,
    • AKOS000212251
    • F1915-0011
    • 2-isothiocyanato-1-methoxy-4-methyl-benzene
    • A813437
    • 2-methoxy-5-methylphenylisothiocyanate
    • MFCD00041083
    • Benzene, 2-isothiocyanato-1-methoxy-4-methyl-
    • G77565
    • DB-021279
    • DTXCID40296142
    • 2-isothiocyanato-1-methoxy-4-methylbenzene
    • MDL： MFCD00041083
    • Inchi： 1S/C9H9NOS/c1-7-3-4-9(11-2)8(5-7)10-6-12/h3-5H,1-2H3
    • InChI Key： CYKFAZDMLSXWKZ-UHFFFAOYSA-N
    • SMILES： S=C=NC1C=C(C)C=CC=1OC
    • BRN： 6919550

Computed Properties

  • Exact Mass: 179.04000
  • Monoisotopic Mass: 179.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 53.7A^2

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 1.146 g/mL at 25 °C(lit.)
  • Melting Point: 288 °C(lit.)
  • Boiling Point: 288 °C(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.632(lit.)
  • PSA: 53.68000
  • LogP: 2.73790
  • Sensitiveness: Moisture Sensitive
  • Solubility: Hydrolyzable

2-isothiocyanato-1-methoxy-4-methylbenzene Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：2810
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S27-S36/37/39-S45
  • Hazardous Material Identification： C
  • Packing Group：II
  • Hazard Level：6.1
  • Risk Phrases：R34
  • Packing Group：II
  • Safety Term：6.1
  • HazardClass：6.1
  • PackingGroup：II

2-isothiocyanato-1-methoxy-4-methylbenzene Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-isothiocyanato-1-methoxy-4-methylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
009508-1g
2-Methoxy-5-methylphenylisothiocyanate
 190774-56-2 99%
1g
 ￡10.00 2022-02-28
Fluorochem
009508-2g
2-Methoxy-5-methylphenylisothiocyanate
 190774-56-2 99%
2g
 ￡13.00 2022-02-28
Fluorochem
009508-25g
2-Methoxy-5-methylphenylisothiocyanate
 190774-56-2 99%
25g
 ￡161.00 2022-02-28
TRC
M223638-500mg
2-Methoxy-5-methylphenyl Isothiocyanate
 190774-56-2
500mg
 $ 50.00 2022-06-04
TRC
M223638-1g
2-Methoxy-5-methylphenyl Isothiocyanate
 190774-56-2
1g
 $ 70.00 2022-06-04
TRC
M223638-5g
2-Methoxy-5-methylphenyl Isothiocyanate
 190774-56-2
5g
 $ 230.00 2022-06-04
Apollo Scientific
OR315241-1g
2-Methoxy-5-methylphenylisothiocyanate
 190774-56-2 99%
1g
 £51.00 2025-02-19
Apollo Scientific
OR315241-5g
2-Methoxy-5-methylphenylisothiocyanate
 190774-56-2 99%
5g
 £125.00 2023-09-02
abcr
AB179154-10 g
2-Methoxy-5-methylphenyl isothiocyanate, 99%; .
 190774-56-2 99%
10 g
 €225.00 2023-07-20
abcr
AB179154-50 g
2-Methoxy-5-methylphenyl isothiocyanate, 99%; .
 190774-56-2 99%
50 g
 €728.20 2023-07-20

2-isothiocyanato-1-methoxy-4-methylbenzene Related Literature

190774-56-2 (2-isothiocyanato-1-methoxy-4-methylbenzene) Related Products

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd